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Compound of Interest

Compound Name: (S)-Thalidomide-4-OH

Cat. No.: B1663445

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-Thalidomide-4-OH is a crucial chemical probe and a key component in the development of
Proteolysis Targeting Chimeras (PROTACS). As a derivative of thalidomide, it functions as a
molecular glue to the E3 ubiquitin ligase Cereblon (CRBN), inducing the degradation of specific
target proteins. Accurate and reproducible experimental results rely on the correct preparation
and storage of (S)-Thalidomide-4-OH stock solutions. This document provides a detailed
protocol for the preparation of these solutions, along with essential safety information,
physicochemical data, and a summary of its mechanism of action.

Safety Precautions

Warning: Thalidomide and its analogs are potent human teratogens and can cause severe birth
defects or embryo-fetal death. Strict adherence to safety protocols is mandatory.

o Handling: (S)-Thalidomide-4-OH powder should be handled in a designated area, such as a
chemical fume hood, to prevent inhalation. Appropriate personal protective equipment (PPE),
including a lab coat, safety glasses, and double nitrile gloves, must be worn at all times.

o Reproductive Risks: Women who are pregnant or may become pregnant should not handle
this compound. Men handling (S)-Thalidomide-4-OH should be aware that it may be
present in semen.
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o Disposal: All waste materials, including empty vials, contaminated gloves, and unused

solutions, must be disposed of as hazardous waste in accordance with local, state, and

federal regulations.

Physicochemical Data and Solubility

(S)-Thalidomide-4-OH is a white to off-white solid. The following table summarizes its key

physicochemical properties.

Property Data

Molecular Formula C13H10N20s5
Molecular Weight 274.23 g/mol

CAS Number 2357105-36-1
Appearance White to off-white solid
Solubility in DMSO >51.2 mg/mL
Solubility in DMF ~12 mg/mL

Aqueous Solubility Insoluble

Ethanol Solubility Insoluble

Experimental Protocol: Preparation of a 10 mM

Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (S)-Thalidomide-4-OH in

anhydrous Dimethyl Sulfoxide (DMSO).
Materials:

e (S)-Thalidomide-4-OH powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance
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Microcentrifuge tubes or amber glass vials

Sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Procedure:

Preparation: Allow the (S)-Thalidomide-4-OH powder and anhydrous DMSO to come to
room temperature before opening to prevent moisture condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of (S)-Thalidomide-
4-OH powder. To prepare 1 mL of a 10 mM stock solution, weigh out 2.74 mg of (S)-
Thalidomide-4-OH.

Dissolving: Add the appropriate volume of anhydrous DMSO to the vial containing the
powder. For a 10 mM solution, add 1 mL of DMSO for every 2.74 mg of powder.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. If
necessary, sonicate the vial for a few minutes to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use
volumes in microcentrifuge tubes or amber glass vials.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1] Ensure the vials are tightly sealed to prevent solvent
evaporation and moisture absorption.

Storage and Stability

Proper storage is critical to maintain the integrity of (S)-Thalidomide-4-OH stock solutions. The

following table summarizes recommended storage conditions.
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Storage Condition Duration Notes
) 2-8°C (short-term) or -20°C Store under inert gas (nitrogen
Powder (Solid)
(long-term) or argon).
DMSO Stock Solution -20°C Up to 1 month.[1]
DMSO Stock Solution -80°C Up to 6 months.[1]

Note: Avoid repeated freeze-thaw cycles, as this can degrade the compound. It is
recommended to prepare fresh solutions for critical experiments. Aqueous solutions are not
recommended for storage due to the poor stability of thalidomide in agueous environments.

Mechanism of Action: Cereblon (CRBN) E3 Ligase
Pathway

(S)-Thalidomide-4-OH, like other thalidomide analogs, exerts its biological effects by
modulating the activity of the Cereblon (CRBN) E3 ubiquitin ligase complex.[2][3] CRBN is a
substrate receptor for the Cullin 4-RING E3 ligase (CRL4) complex, which also includes DDB1
and RBX1.[4][5] In the absence of the drug, the CRL4*"CRBN" complex has its own set of
native substrates. However, when (S)-Thalidomide-4-OH binds to CRBN, it alters the
substrate specificity of the complex, leading to the recruitment of "neosubstrates"” that are not
normally targeted. This binding event facilitates the ubiquitination of these neosubstrates,
marking them for degradation by the 26S proteasome.[6] Key neosubstrates with well-
documented roles in cancer biology are the lymphoid transcription factors Ikaros (IKZF1) and
Aiolos (IKZF3).[2][6][7] The degradation of Ikaros and Aiolos is a key mechanism behind the
anti-myeloma and immunomodulatory activities of thalidomide and its derivatives.[3][7]

Visualizations
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing (S)-Thalidomide-4-OH stock solutions.
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Mechanism of Action of (S)-Thalidomide-4-OH
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Caption: (S)-Thalidomide-4-OH mediated protein degradation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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